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Compound of Interest

Compound Name: Boc-D-Tyr(3-Cl)-OH.DCHA
Cat. No.: B7957209
Get Quote

Executive Summary: Immediate Directives

Do NOT dispose of Boc-D-Tyr(3-Cl)-OH.DCHA in general trash or standard non-halogenated
organic waste streams.

This compound is a Dicyclohexylamine (DCHA) salt of a halogenated amino acid. It presents a
dual-hazard profile:

o Toxicity & Corrosivity: Derived from the DCHA moiety (Skin Corr. 1B; Aquatic Acute 1).

» Halogenated Load: The 3-Chloro substituent mandates segregation from non-halogenated
waste to prevent downstream incineration damage and dioxin formation.

Immediate Action: Segregate this material into Solid Hazardous Waste (Toxic/Corrosive). If in
solution, dispose of it strictly in Halogenated Organic Waste containers.

Chemical Characterization & Hazard Logic

Effective disposal requires understanding the molecular "why." As a Senior Application
Scientist, | analyze the compound not just as a powder, but as a sum of its reactive parts.
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Property Data Disposal Implication

Parent: Protected Amino Acid

Compound Name Boc-D-Tyr(3-Cl)-OH.DCHA ) _
Salt: Dicyclohexylamine
CAS Number 192315-36-9 Use for EHS manifest/labeling.
High Carbon/Nitrogen content;
Molecular Formula requires high-temp
incineration.
DCHA Component: ¢
H301/H311 (Toxic if Mandatory: Double-bagging
Primary Hazard swallowed/skin contact) * H314  and "Toxic" labeling. Do not
(Causes severe skin burns) « wash down drains.

H410 (Very toxic to aquatic life)

) Mandatory: Must enter
3-Chloro Substituent:
Secondary Hazard ] halogenated waste streams to
Halogenated Organic o
spare incinerator scrubbers.

) ) Incompatible: Do not mix with
o Boc Group: Acid Labile DCHA: . )
Reactivity ) strong acids (exothermic
Organic Base - o
decomposition) or oxidizers.

The Causality of Protocol: Standard amino acids are often treated as low-hazard. However, the
DCHA salt fundamentally alters the safety profile. Dicyclohexylamine is an aggressive organic
base that is readily absorbed through the skin. Furthermore, the Chlorine atom at position 3
classifies this as a "Halogenated Organic,"” triggering specific EPA (US) and EU waste codes to
ensure proper flue gas scrubbing during incineration.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Reagent

Use this workflow for expired shelf stock or excess weighed powder.

» PPE Requirement: Nitrile gloves (double-gloved recommended), safety goggles, and a lab
coat. Use a fume hood to avoid dust inhalation.
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e Primary Containment:
o Transfer the solid into a screw-top jar or a heavy-duty polyethylene bag.

o Note: If the original bottle is empty, treat the bottle itself as hazardous waste due to DCHA
residue.

e Secondary Containment: Place the primary container into a second clear hazardous waste
bag (double-bagging).

e Labeling:
o Affix a hazardous waste tag.[1]

o Chemical Name: "Boc-D-Tyr(3-Cl)-OH.DCHA" (Write out full name; do not use
abbreviations).

o Hazard Checkboxes: Check [x] Toxic and [x] Corrosive.

e Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until EHS pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Use this workflow for filtrates or HPLC waste containing the compound.

e Segregation: Identify the Halogenated Solvent Waste carboy (often red-tagged or specifically
marked).

o Critical: Even if the solvent is non-halogenated (e.g., DMF or Methanol), the presence of
the dissolved 3-CI-Tyr moiety technically classifies the mixture as halogenated waste in
many strict regulatory environments.

e pH Check: Ensure the waste stream is not acidic. DCHA is a base; mixing it with acidic
waste can cause heat generation.

» Transfer: Pour slowly into the carboy using a funnel.

e Log Entry: Record the volume and approximate concentration on the waste log sheet.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b7957209/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-boc-d-tyr-3-cl-oh-dcha
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7957209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Visual Disposal Workflow

The following diagram illustrates the decision logic for disposing of Boc-D-Tyr(3-Cl)-OH.DCHA,
ensuring compliance with safety standards.

Waste Generation:
Boc-D-Tyr(3-Cl)-OH.DCHA

Physical State?

Pure Substance \Dissolved

Solid / Powder Liquid / Solution

Double Bag in Stream Selection
Polyethylene —

Label: TOXIC + CORROSIVE Halogenated Waste Stream
(Due to DCHA) (Required due to 3-ClI)

EHS / HazMat Pickup

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation of halogenated amino acid salts. Note the critical
diversion of liquid waste into Halogenated streams.

Emergency Procedures (Spill Management)
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If a spill occurs, the DCHA component poses an immediate skin corrosion risk.
e Solid Spill:
o Do not dry sweep if dust generation is likely.[2]

o Cover with a wet paper towel (water or PEG-400) to dampen, then scoop into a waste
bag.

o Wipe the surface with a weak acid (e.g., dilute citric acid) to neutralize the DCHA base,
followed by soap and water.

e Liquid Spill:
o Absorb with inert material (vermiculite or spill pads).[1]
o Do not use sawdust (combustible reaction with potential oxidizers in the lab).

o Dispose of all cleanup materials as Hazardous Solid Waste.

Regulatory References

o National Institutes of Health (NIH) - PubChem.Dicyclohexylamine Compound Summary (CID
7582). Retrieved from [Link]

o Temple University EHS.Halogenated Solvents in Laboratories - Waste Segregation
Guidelines. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. campusoperations.temple.edu [campusoperations.temple.edu]

o 2. fishersci.com [fishersci.com]
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e To cite this document: BenchChem. [Operational Guide: Safe Disposal of Boc-D-Tyr(3-Cl)-
OH.DCHA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7957209/docs#operational-guide-safe-disposal-of-
boc-d-tyr-3-cl-oh-dcha]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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